Cas no 107697-91-6 (1-Octen-3-ol,propanoate, (R)- (9CI))

• Product Name: 1-Octen-3-ol,propanoate, (R)- (9CI)
• CAS No: 107697-91-6
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 127654
• PubChem ID: 545739
• Update Time: 2025-04-18

1-Octen-3-ol,propanoate, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Octen-3-ol,propanoate, (R)- (9CI)
• 1-OCTEN-3-YL PROPIONATE
• oct-1-en-3-yl propanoate
• 1-Octen-3-yl-n-propionate
• 1-Pentyl-2-propenyl propionate
• 63156-02-5
• 1-OCTEN-3-OL PROPIONATE
• AKOS006274656
• FT-0751908
• DTXSID801024598
• 107697-91-6
• 1-Pentyl-2-propenyl propionate #
• 1-Octenyl-3-propanoate
• 1-octen-3-ylpropionate
• C=CC(CCCCC)OC(CC)=O
• JXIWFCAUMLSOOO-UHFFFAOYSA-N
• FT-0695467

• Inchi： 1S/C11H20O2/c1-4-7-8-9-10(5-2)13-11(12)6-3/h5,10H,2,4,6-9H2,1,3H3
• InChI Key： JXIWFCAUMLSOOO-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C(C=C)CCCCC

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.07450